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Compound of Interest

Compound Name: O-Phthalimide-C1-S-C1-acid

Cat. No.: B12371850

Technical Guide: O-Phthalimide-C1-S-C1l1-acid

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides essential information regarding the molecular properties of O-
Phthalimide-C1-S-C1l-acid, a compound of interest in organic synthesis and medicinal
chemistry.

Molecular Identity and Properties

O-Phthalimide-C1-S-C1-acid, systematically named 2-[[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-
yl)methyl]thio]acetic acid, is a derivative of phthalimide.[1] Phthalimides are a class of
compounds widely utilized as precursors in the synthesis of primary amines, particularly in the
Gabriel synthesis.[2][3] They also form the core structure of various biologically active
molecules.

The key quantitative data for O-Phthalimide-C1-S-C1-acid is summarized in the table below.

Property Value Reference
Chemical Formula C11HoNO4S [1]
Molecular Weight 251.26 g/mol [1]
CAS Number 221334-38-9 [1]
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Experimental Protocols

The synthesis of phthalimide derivatives can be achieved through various established
methods. A common approach involves the condensation of phthalic anhydride with a primary
amine at elevated temperatures.[2] Another widely used method is the Gabriel synthesis, which
utilizes potassium phthalimide to react with alkyl halides.[2]

While specific experimental protocols for the synthesis of O-Phthalimide-C1-S-C1-acid were
not detailed in the provided search results, a general procedure for N-alkylation of phthalimides
can be adapted. This typically involves reacting potassium phthalimide with a suitable halo-
substituted thioacetic acid derivative in an appropriate solvent.

Logical Relationship Diagram

The following diagram illustrates the relationship between the common name, chemical

formula, and molecular weight of the target compound.
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Caption: Relationship between compound name, formula, and molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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